Cas no 2411319-14-5 (2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide)

• Product Name: 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide
• CAS No: 2411319-14-5
• MF: C₁₄H₁₃ClF₂N₄O
• MW: 326.729028463364
• CID: 6143881
• PubChem ID: 165767256
• Update Time: 2025-06-28

2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3093495513
• 2411319-14-5
• EN300-26610700
• 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide

• Inchi： 1S/C14H13ClF2N4O/c1-21-6-10(11(20-21)13(16)17)19-14(22)9-4-8(7-2-3-7)5-18-12(9)15/h4-7,13H,2-3H2,1H3,(H,19,22)
• InChI Key： YEVOKYLWCNOTNO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=CN(C)N=C2C(F)F)=O)C=C(C=N1)C1CC1

Computed Properties

• Exact Mass: 326.0745951g/mol
• Monoisotopic Mass: 326.0745951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide

Comprehensive Overview of 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide (CAS No. 2411319-14-5)

2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide (CAS No. 2411319-14-5) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, combines a pyridine core with a cyclopropyl group and a difluoromethylpyrazole moiety, making it a subject of interest for its potential applications in crop protection and drug development. Researchers are particularly intrigued by its bioactivity and selective targeting properties, which align with the growing demand for sustainable and efficient solutions in modern agriculture and medicine.

The molecular formula of 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide reflects its complex yet strategically designed architecture. The presence of a chloro substituent at the 2-position of the pyridine ring enhances its reactivity, while the cyclopropyl group contributes to its steric and electronic properties. The difluoromethyl group on the pyrazole ring is notable for its ability to influence the compound's metabolic stability and binding affinity, a feature highly sought after in the development of novel agrochemicals and therapeutics. These attributes make CAS No. 2411319-14-5 a compelling candidate for further investigation.

In the context of agrochemical applications, 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide has been explored for its potential as a pesticide or herbicide. With the global push toward reducing environmental impact, the agrochemical industry is actively seeking compounds that offer high efficacy at lower doses. The difluoromethyl and pyrazole components of this compound are known to interact with specific biological pathways in pests, making it a promising lead for next-generation crop protection products. Additionally, its selective toxicity minimizes harm to non-target organisms, addressing the rising consumer demand for eco-friendly farming practices.

From a pharmaceutical perspective, the structural motifs present in 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide suggest potential utility in drug discovery. The pyridine and pyrazole rings are common pharmacophores found in many FDA-approved drugs, particularly those targeting kinase inhibition and anti-inflammatory pathways. The incorporation of a cyclopropyl group can enhance the compound's bioavailability and metabolic stability, critical factors in drug development. Researchers are investigating whether CAS No. 2411319-14-5 could serve as a scaffold for designing new therapeutics for conditions such as autoimmune diseases or cancer.

The synthesis of 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing emphasis on green chemistry, efforts are underway to optimize the synthetic route to reduce waste and improve yield. This aligns with the broader industry trend toward sustainable manufacturing processes, a topic frequently searched by professionals in the chemical and pharmaceutical sectors.

In summary, 2-chloro-5-cyclopropyl-N-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide (CAS No. 2411319-14-5) represents a versatile compound with significant potential in both agrochemical and pharmaceutical domains. Its unique structural features, combined with its bioactive properties, make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing some of the most pressing challenges in agriculture and medicine today.